Cas no 879362-89-7 (2-(3,4-Diethoxybenzenesulfonamido)acetic Acid)

• Product Name: 2-(3,4-Diethoxybenzenesulfonamido)acetic Acid
• CAS No: 879362-89-7
• MF: C₁₂H₁₇NO₆S
• MW: 303.331482648849
• MDL: MFCD08262846
• CID: 2627442
• PubChem ID: 9504131
• Update Time: 2025-06-25

2-(3,4-Diethoxybenzenesulfonamido)acetic Acid Chemical and Physical Properties

Names and Identifiers

• {[(3,4-diethoxyphenyl)sulfonyl]amino}acetic acid
• 1-[4-(CHLOROACETYL)PIPERAZIN-1-YL]CYCLOHEXANECARBONITRILE
• 2-[(3,4-diethoxyphenyl)sulfonylamino]acetic Acid
• NE13792
• 2-(3,4-diethoxybenzenesulfonamido)acetic acid
• 2-(3,4-Diethoxyphenylsulfonamido)acetic acid
• 2-{[(3,4-Diethoxyphenyl)sulfonyl]amino}acetic acid
• 2-(3,4-Diethoxybenzenesulfonamido)acetic Acid

• MDL： MFCD08262846
• Inchi： 1S/C12H17NO6S/c1-3-18-10-6-5-9(7-11(10)19-4-2)20(16,17)13-8-12(14)15/h5-7,13H,3-4,8H2,1-2H3,(H,14,15)
• InChI Key： HPTQKYWBICPVGW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OCC)OCC)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 303.07765844 g/mol
• Monoisotopic Mass: 303.07765844 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 110
• Molecular Weight: 303.33

Additional information on 2-(3,4-Diethoxybenzenesulfonamido)acetic Acid

Comprehensive Overview of 2-(3,4-Diethoxybenzenesulfonamido)acetic Acid (CAS No. 879362-89-7)

2-(3,4-Diethoxybenzenesulfonamido)acetic Acid (CAS No. 879362-89-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name DEBSAA, belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of diethoxy and acetic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfonamide-based compounds like 2-(3,4-Diethoxybenzenesulfonamido)acetic Acid has surged, driven by their applications in drug discovery and development. Researchers are particularly interested in its potential as a building block for designing novel enzyme inhibitors or anti-inflammatory agents. The compound's CAS No. 879362-89-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key reasons for the popularity of 2-(3,4-Diethoxybenzenesulfonamido)acetic Acid is its compatibility with modern green chemistry principles. As sustainability becomes a focal point in chemical synthesis, this compound's potential for low-toxicity and biodegradability aligns with industry trends. Additionally, its solubility in common organic solvents simplifies purification processes, making it a preferred choice for high-throughput screening experiments.

The compound's molecular structure has also been a subject of computational studies, with researchers using AI-driven molecular modeling to predict its interactions with biological targets. This approach has become increasingly popular, as it accelerates the identification of promising candidates for further laboratory testing. Searches related to "sulfonamide derivatives in drug design" or "CAS 879362-89-7 applications" often highlight these advancements.

From a commercial perspective, 2-(3,4-Diethoxybenzenesulfonamido)acetic Acid is available in high purity grades, catering to the needs of pharmaceutical manufacturers and research institutions. Its stability under standard storage conditions ensures a long shelf life, reducing waste and improving cost-efficiency. These factors contribute to its rising prominence in custom synthesis projects.

In conclusion, 2-(3,4-Diethoxybenzenesulfonamido)acetic Acid (CAS No. 879362-89-7) represents a valuable tool for scientists exploring new frontiers in bioactive molecule development. Its combination of structural flexibility, synthetic accessibility, and alignment with sustainable chemistry trends positions it as a compound of enduring interest. As research continues, its applications are likely to expand, further solidifying its role in advancing drug discovery and material science.